2-Chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)acetamide

• IUPAC Name: 2-chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)acetamide
• InChI: InChI=1S/C11H15ClN2OS/c1-7-13-8-4-3-5-9(11(8)16-7)14(2)10(15)6-12/h9H,3-6H2,1-2H3
• InChI Key: DEYAFMQRKZEJRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(CCC2)N(C)C(=O)CCl
• Molecular Formula: C11H15ClN2OS
• Molecular Weight: 258.77 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, the structure of “2-Chloro-N,N-dimethylethylamine” has been determined and its linear formula is (CH3)2NCH2CH2Cl · HCl.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For example, amines like “2-Chloro-N,N-dimethylethylamine” can undergo reactions such as alkylation, acylation, and nucleophilic substitution.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, solubility, and density can be determined experimentally. For example, Methylchloroisothiazolinone is a white solid that melts near room temperature and is miscible in water.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, biocides like Methylchloroisothiazolinone work by oxidizing thiol-containing residues, effectively killing most aerobic and anaerobic bacteria.

Safety and Hazards

Safety and hazards are usually determined through toxicological studies. Methylchloroisothiazolinone, for instance, can cause allergic reactions in some people.

Future Directions

The future directions of a compound depend on its potential applications. For example, new uses for biocides like Methylchloroisothiazolinone could be explored in various industries.